Cas no 1242281-57-7 (5-(piperazin-1-ylmethyl)-1H-pyrimidine-2,4-dione)

• Product Name: 5-(piperazin-1-ylmethyl)-1H-pyrimidine-2,4-dione
• CAS No: 1242281-57-7
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• MDL: MFCD17015116
• CID: 5216342
• PubChem ID: 52903620
• Update Time: 2026-03-06

5-(piperazin-1-ylmethyl)-1H-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(piperazin-1-ylmethyl)pyrimidine-2,4(1H,3H)-dione
• 5-(PIPERAZIN-1-YLMETHYL)-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE
• BBL032730
• STL250434
• STL373212
• 4-hydroxy-5-(piperazin-1-ylmethyl)pyrimidin-2(1H)-one
• 5-[(piperazin-1-yl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5-Piperazin-1-ylmethyl-1H-pyrimidine-2,4-dione
• 5-(piperazin-1-ylmethyl)-1H-pyrimidine-2,4-dione

• MDL： MFCD17015116
• Inchi： 1S/C9H14N4O2/c14-8-7(5-11-9(15)12-8)6-13-3-1-10-2-4-13/h5,10H,1-4,6H2,(H2,11,12,14,15)
• InChI Key： YUCJLQSBFYHHHQ-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC(N1)=O)CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: -2.4
• Topological Polar Surface Area: 73.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-(piperazin-1-ylmethyl)-1H-pyrimidine-2,4-dione

Comprehensive Overview of 5-(piperazin-1-ylmethyl)-1H-pyrimidine-2,4-dione (CAS No. 1242281-57-7)

5-(piperazin-1-ylmethyl)-1H-pyrimidine-2,4-dione, with the CAS number 1242281-57-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a piperazine moiety linked to a pyrimidine-2,4-dione core, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for heterocyclic compounds like 5-(piperazin-1-ylmethyl)-1H-pyrimidine-2,4-dione has surged due to their role in designing novel therapeutics. The piperazine ring, a common pharmacophore, is known for its ability to improve solubility and binding affinity, while the pyrimidine-2,4-dione scaffold is a key building block in nucleoside analogs. This combination makes the compound a promising candidate for exploring antiviral, antimicrobial, and central nervous system (CNS)-targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-(piperazin-1-ylmethyl)-1H-pyrimidine-2,4-dione?" The synthesis typically involves multi-step organic reactions, including condensation, alkylation, and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. These methods align with the growing trend of green chemistry, which emphasizes reducing waste and improving efficiency in chemical production.

The compound's potential in drug repurposing is another hot topic. With the rise of computational chemistry and AI-driven drug design, researchers are leveraging databases to identify new therapeutic uses for existing molecules. 5-(piperazin-1-ylmethyl)-1H-pyrimidine-2,4-dione has been flagged in virtual screening studies for its compatibility with various biological targets, including enzyme inhibitors and receptor modulators. This aligns with the broader industry shift toward precision medicine and personalized treatment strategies.

From a commercial perspective, the compound is often categorized under high-value intermediates for pharmaceutical manufacturing. Suppliers and distributors highlight its high purity grade and custom synthesis options to meet diverse research needs. The global market for such intermediates is expanding, driven by increased R&D investments in rare diseases and orphan drugs. This trend underscores the importance of scalable synthesis and regulatory compliance in chemical production.

In conclusion, 5-(piperazin-1-ylmethyl)-1H-pyrimidine-2,4-dione (CAS No. 1242281-57-7) represents a compelling case study in modern medicinal chemistry. Its unique structure, coupled with emerging synthetic and computational tools, positions it as a valuable asset for both academic and industrial research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.